Cas no 53520-28-8 (4,4-dimethyl-3,4-dihydro-2H-thiopyran)

• Product Name: 4,4-dimethyl-3,4-dihydro-2H-thiopyran
• CAS No: 53520-28-8
• MF: C₇H₁₂S
• MW: 128.235180854797
• CID: 1583827
• PubChem ID: 143055
• Update Time: 2025-04-21

4,4-dimethyl-3,4-dihydro-2H-thiopyran Chemical and Physical Properties

Names and Identifiers

• 4,4-dimethyl-3,4-dihydro-2H-thiopyran
• 53520-28-8
• DTXSID80201735
• SCHEMBL13799466
• 2H-Thiopyran,3,4-dihydro-4,4-dimethyl-

• Inchi： 1S/C7H12S/c1-7(2)3-5-8-6-4-7/h3,5H,4,6H2,1-2H3
• InChI Key： NWXHIGBIQIBWGJ-UHFFFAOYSA-N
• SMILES： S1C=CC(C)(C)CC1

Computed Properties

• Exact Mass: 128.06606
• Monoisotopic Mass: 128.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 0.931
• Boiling Point: 174.8°C at 760 mmHg
• Flash Point: 52.4°C
• Refractive Index: 1.495
• PSA: 0